Cas no 2228532-14-5 (tert-butyl N-{2-amino-2-5-(methoxymethyl)furan-2-ylethyl}carbamate)

• Product Name: tert-butyl N-{2-amino-2-5-(methoxymethyl)furan-2-ylethyl}carbamate
• CAS No: 2228532-14-5
• MF: C₁₃H₂₂N₂O₄
• MW: 270.324783802032
• CID: 6280608
• PubChem ID: 165828697
• Update Time: 2025-06-28

tert-butyl N-{2-amino-2-5-(methoxymethyl)furan-2-ylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-2-5-(methoxymethyl)furan-2-ylethyl}carbamate
• tert-butyl N-{2-amino-2-[5-(methoxymethyl)furan-2-yl]ethyl}carbamate
• EN300-1899360
• 2228532-14-5

• Inchi： 1S/C13H22N2O4/c1-13(2,3)19-12(16)15-7-10(14)11-6-5-9(18-11)8-17-4/h5-6,10H,7-8,14H2,1-4H3,(H,15,16)
• InChI Key： JTAJASCUABLTBB-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1=CC=C(COC)O1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 270.15795719g/mol
• Monoisotopic Mass: 270.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 86.7Ų

Additional information on tert-butyl N-{2-amino-2-5-(methoxymethyl)furan-2-ylethyl}carbamate

Professional Introduction to Compound with CAS No. 2228532-14-5 and Product Name: Tert-butyl N-{2-amino-2-5-(methoxymethyl)furan-2-ylethyl}carbamate

The compound with the CAS number 2228532-14-5 and the product name Tert-butyl N-{2-amino-2-5-(methoxymethyl)furan-2-ylethyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a tert-butyl carbamate moiety, which is well-known for its stability and versatility in forming pharmacologically active intermediates. The presence of a furan ring substituted with an amino group and a methoxymethyl side chain further enhances its chemical reactivity and biological significance.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The furan scaffold, in particular, has been extensively studied due to its prevalence in many bioactive natural products and synthetic drugs. The compound under discussion, with its intricate arrangement of functional groups, is poised to contribute to this evolving landscape. The tert-butyl group not only provides steric hindrance but also serves as an anchor for further chemical modifications, making it a valuable building block in synthetic chemistry.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. The combination of the amino group, the furan ring, and the methoxymethyl substituent creates a versatile platform for designing molecules that can interact with biological targets in novel ways. For instance, such structures have been explored as inhibitors or modulators of enzymes and receptors involved in various disease pathways. Recent studies have highlighted the importance of furan derivatives in addressing neurological disorders, inflammatory conditions, and even certain types of cancer. The compound with CAS No. 2228532-14-5 aligns well with these efforts, offering a promising candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the tert-butyl carbamate group typically requires the reaction of an appropriate carboxylic acid derivative with a suitable amine under controlled conditions. The subsequent functionalization of the furan ring, particularly the introduction of the amino group and the methoxymethyl side chain, demands precise synthetic methodologies to avoid unwanted side reactions. Advances in catalytic systems and green chemistry principles have made it possible to achieve these transformations more efficiently, reducing both cost and environmental impact.

In terms of biological activity, preliminary studies suggest that this compound exhibits interesting properties that warrant further exploration. The presence of multiple polar functional groups enhances its solubility in both aqueous and organic solvents, facilitating its use in various biochemical assays. Additionally, the steric bulk provided by the tert-butyl group may influence its binding affinity to target proteins or enzymes. Computational modeling and molecular dynamics simulations have been instrumental in predicting how this compound might interact with biological systems, providing valuable insights into its potential pharmacological effects.

The pharmaceutical industry is increasingly leveraging computational tools to accelerate drug discovery processes. By integrating data from high-throughput screening (HTS) experiments with predictive modeling, researchers can rapidly identify compounds with desirable properties. The compound with CAS No. 2228532-14-5 fits into this paradigm, as its unique structure makes it a candidate for virtual screening against large databases of biological targets. Such approaches have already led to the identification of several lead compounds that have advanced into clinical trials.

Future research directions for this compound include exploring its efficacy in preclinical models and assessing its safety profile. In vitro assays can provide initial insights into its mechanism of action, while animal studies will help evaluate its pharmacokinetic properties and therapeutic potential. Collaborations between synthetic chemists and biologists are essential for translating laboratory findings into tangible medical benefits. The interdisciplinary nature of modern drug discovery underscores the importance of compounds like this one, which bridge chemical innovation with biological function.

The development of new pharmaceuticals is a complex endeavor that requires meticulous planning and execution. However, compounds like Tert-butyl N-{2-amino-2-5-(methoxymethyl)furan-2-ylethyl}carbamate offer hope by providing novel starting points for therapeutic innovation. Their unique structural features make them attractive candidates for further study, potentially leading to breakthroughs in treating various diseases. As research continues to uncover new applications for such molecules, their significance in medicinal chemistry will only grow.